molecular formula C5H10N2O4 B8546888 2-(3-Ethylureidooxy)acetic acid

2-(3-Ethylureidooxy)acetic acid

Cat. No.: B8546888
M. Wt: 162.14 g/mol
InChI Key: LBVLLPDBWHTZIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Properties

Molecular Formula

 C5H10N2O4

Molecular Weight

 162.14 g/mol

IUPAC Name

 2-(ethylcarbamoylamino)oxyacetic acid

InChI

 InChI=1S/C5H10N2O4/c1-2-6-5(10)7-11-3-4(8)9/h2-3H2,1H3,(H,8,9)(H2,6,7,10)

InChI Key

 LBVLLPDBWHTZIR-UHFFFAOYSA-N

Canonical SMILES

 CCNC(=O)NOCC(=O)O

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Features

The acetic acid moiety serves as a common scaffold in related compounds, with variations in substituents dictating their chemical and biological properties.

Table 1: Structural Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups CAS Number
2-(3-Ethylureidooxy)acetic acid C₅H₈N₂O₄ 160.13 Ureidooxy, carboxylic acid 105919-00-4
2-(3-Carbamoylphenoxy)acetic acid C₉H₉NO₄ 195.17 Carbamoylphenoxy, carboxylic acid 500866-01-3
2-(3-Ethyl-2,4-dioxo-thiazolidin-5-ylidene)acetic acid C₇H₇NO₄S 201.20 Thiazolidinone, carboxylic acid 613656-84-1
2-(3-Methylisoxazol-5-yl)acetic acid C₆H₇NO₃ 141.13 Isoxazole, carboxylic acid 19668-85-0

Physicochemical Properties

Table 2: Key Properties
Compound Name Solubility Hydrogen Bonding Capacity Stability Considerations
2-(3-Ethylureidooxy)acetic acid Polar solvents (e.g., water, DMSO) High (carboxylic acid + urea groups) Sensitive to strong oxidizers
2-(3-Carbamoylphenoxy)acetic acid Moderate (aqueous/organic mixtures) Moderate (carbamoyl + carboxylic acid) Stable under ambient conditions
Thiazolidinone acetic acid derivative Low in water, high in DMSO Moderate (thiazolidinone ring) Degrades under acidic conditions
Isoxazole acetic acid derivative Low polarity solvents Low (isoxazole ring) Light-sensitive
Table 3: Hazard Profiles
Compound Name Hazard Classification Key Risks Protective Measures
2-(3-Ethylureidooxy)acetic acid Not fully characterized Potential skin/eye irritation Use gloves, goggles, and ventilation
Thiazolidinone acetic acid derivative Skin corrosion (Category 2) Severe irritation, respiratory effects Full-body suits, respirators
Isoxazole acetic acid derivative Eye damage (Category 2A) Irritation, toxicity on ingestion Avoid inhalation, use fume hoods

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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